Cas no 21053-98-5 (5-(4-methylphenyl)-2,3-dihydrofuran-2-one)

• Product Name: 5-(4-methylphenyl)-2,3-dihydrofuran-2-one
• CAS No: 21053-98-5
• MF: C₁₁H₁₀O₂
• MW: 174.195903301239
• CID: 280199
• PubChem ID: 149545490
• Update Time: 2025-04-19

5-(4-methylphenyl)-2,3-dihydrofuran-2-one Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone,5-(4-methylphenyl)-
• 5-(4-methylphenyl)-3H-furan-2-one
• 5-p-Tolyl-3H-furan-2-on
• 5-p-tolyl-3H-furan-2-one
• 5-(4-methylphenyl)-2,3-dihydrofuran-2-one
• NSC-69960
• DTXSID30290614
• 5-(4-methylphenyl)furan-2(3h)-one
• 21053-98-5
• NSC69960

• MDL： MFCD11848614
• Inchi： 1S/C11H10O2/c1-8-2-4-9(5-3-8)10-6-7-11(12)13-10/h2-6H,7H2,1H3
• InChI Key： BYDHKSLQSNULBL-UHFFFAOYSA-N
• SMILES： O1C(CC=C1C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 174.06800
• Monoisotopic Mass: 174.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.177
• Boiling Point: 378°Cat760mmHg
• Flash Point: 158.7°C
• Refractive Index: 1.577
• PSA: 26.30000
• LogP: 2.28280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes